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An In-Depth Technical Guide to Bisoctrizole Particle Size Distribution Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bisoctrizole, also known as Methylene Bis-Benzotriazolyl Tetramethylbutylphenol (MBBT) and

marketed under the trade name Tinosorb® M, is a high-performance, broad-spectrum

ultraviolet (UV) filter.[1][2][3] Its unique characteristic lies in its physical form; it is utilized as

microfine organic particles, typically with a size of less than 200 nm.[1][4] Unlike other organic

UV absorbers that are soluble in either the oil or water phase of a formulation, bisoctrizole is

poorly soluble in both. This necessitates its formulation as an aqueous suspension of

microparticles.

This "hybrid" nature, combining properties of both organic chemical absorbers and inorganic

physical blockers, means that its mechanism of action includes not only the absorption of UV

radiation but also its scattering and reflection. The particle size and its distribution are therefore

critical quality attributes that significantly influence the final product's efficacy, safety, and

aesthetic properties. An optimized particle size distribution is essential for ensuring consistent

Sun Protection Factor (SPF) performance, preventing agglomeration, and achieving an

acceptable skin feel. This guide provides a detailed overview of the methods used to analyze

Bisoctrizole's particle size distribution, presents key quantitative data, and outlines

experimental protocols.

Quantitative Data on Bisoctrizole Particle Size
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The particle size of Bisoctrizole is typically in the sub-micron range to optimize its UV

attenuation properties. The following table summarizes key particle size data reported in

scientific literature and regulatory documents.

Parameter Value Method Used Material Source

Median Particle

Size (d(0.5),

mass based)

150 ± 9 nm

Fiber-Optic

Quasi-Elastic

Light Scattering

(FOQELS)

Tinosorb® M

(Batch

1365CL6VY)

General Particle

Size
< 200 nm Not Specified

Microfine organic

particles

Typical

Specification

Range

10 - 500 nm

Dynamic Light

Scattering, Laser

Diffraction

Microfine

Bisoctrizole

suspensions

Microparticle

Carrier Size
< 100 µm Not Specified

MBBT-loaded

microparticles

(by spray-drying)

Note: The larger microparticle carrier size refers to a formulation where Bisoctrizole is

encapsulated, and does not represent the primary particle size of the UV filter itself.

Experimental Protocols for Particle Size Analysis
The accurate characterization of Bisoctrizole's particle size distribution requires sophisticated

analytical techniques. The choice of method depends on the specific requirements of the

analysis, such as the need for number-based versus volume-based distribution, or the need for

morphological information.

Laser Diffraction
Laser diffraction, also known as static light scattering, is a widely used technique for particle

size analysis across a broad range, from tens of nanometers to several millimeters.

Principle: The method is based on the principle that particles scatter light at an angle that is

inversely proportional to their size; larger particles scatter light at smaller angles, while
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smaller particles scatter light at wider angles. An array of detectors measures the angular

intensity of the scattered light, which is then converted into a particle size distribution using

an appropriate optical model, typically the Mie theory.

Methodology:

Sample Preparation (Wet Dispersion): A representative sample of the Bisoctrizole
aqueous dispersion is prepared. It is crucial to select a suitable dispersant (e.g., deionized

water with a surfactant if not already present in the formulation) to ensure the particles are

well-dispersed and to prevent agglomeration.

Ultrasonication: The sample suspension is often subjected to ultrasonication for a defined

period (e.g., 1-3 minutes) to break up any loose agglomerates and ensure a state of

primary particle dispersion. The power and duration of sonication must be carefully

optimized to avoid particle attrition.

Instrument Setup: The laser diffraction analyzer is configured with the appropriate optical

parameters (e.g., refractive index for both Bisoctrizole and the dispersant).

Measurement: The prepared sample is circulated through the measurement cell of the

instrument. The laser beam passes through the sample, and the scattered light pattern is

recorded by the detectors. Multiple measurements are typically taken to ensure

reproducibility.

Data Analysis: The instrument's software uses the Mie theory to deconvolute the scattered

light pattern into a volume-based particle size distribution. Key parameters reported

include the median particle size (Dv50) and the width of the distribution (e.g., Dv10 and

Dv90).

Dynamic Light Scattering (DLS)
DLS, or Photon Correlation Spectroscopy (PCS), is a highly precise method for measuring the

size of particles in the sub-micron and nanometer range, making it particularly suitable for

Bisoctrizole.

Principle: DLS measures the fluctuations in the intensity of scattered light over time, which

are caused by the Brownian motion of particles in a liquid suspension. Smaller particles
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move more rapidly, causing faster fluctuations, while larger particles move more slowly,

leading to slower fluctuations. By analyzing the rate of these fluctuations using an

autocorrelator, the diffusion coefficient of the particles can be determined, and from this, the

hydrodynamic diameter is calculated using the Stokes-Einstein equation.

Methodology:

Sample Preparation: A small aliquot of the Bisoctrizole suspension is diluted with a

suitable filtered solvent (e.g., deionized water) to an appropriate concentration. The

concentration must be low enough to avoid multiple scattering effects but high enough to

generate a sufficient scattering signal.

Sample Filtration: The diluent should be filtered through a fine pore size filter (e.g., 0.22

µm) to remove any extraneous dust or contaminants.

Measurement: The diluted sample is placed in a cuvette, which is then inserted into the

DLS instrument. The sample is allowed to equilibrate to a stable temperature. A laser

illuminates the sample, and a detector, typically positioned at a 90° or 173° angle, records

the intensity fluctuations of the scattered light.

Data Analysis: The correlation function of the scattering intensity is analyzed to yield the

average hydrodynamic size (Z-average) and the Polydispersity Index (PDI), which is a

measure of the broadness of the size distribution.

Electron Microscopy
Microscopy techniques provide direct visualization of the particles, offering invaluable

information on both size and morphology.

Principle: Scanning Electron Microscopy (SEM) uses a focused beam of electrons to scan

the surface of a sample, generating signals that provide information about the sample's

surface topography and composition. It offers high-resolution imaging of the particles.

Methodology:

Sample Preparation: A drop of the diluted Bisoctrizole suspension is placed on an SEM

stub and allowed to dry completely under controlled conditions to minimize particle
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aggregation.

Sputter Coating: As Bisoctrizole is a non-conductive organic material, the dried sample

must be coated with a thin layer of a conductive material (e.g., gold or palladium) to

prevent charging under the electron beam.

Imaging: The prepared stub is placed in the SEM vacuum chamber. The electron beam is

scanned across the sample, and the resulting images are captured at various

magnifications.

Image Analysis: The captured images can be analyzed using appropriate software to

measure the dimensions of individual particles, providing a number-based size distribution

and direct observation of particle shape. This method is often used to validate results from

ensemble techniques like DLS and laser diffraction.

Visualizations: Workflows and Relationships
Diagrams created using the DOT language to illustrate key processes and concepts in

Bisoctrizole analysis.
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Caption: General experimental workflow for Bisoctrizole particle size analysis.
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Caption: Impact of Bisoctrizole particle size on key product attributes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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